Cas no 5336-45-8 (Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate
• CAS No: 5336-45-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD11501888
• CID: 385267
• PubChem ID: 219266
• Update Time: 2025-06-09

Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-(1-methylethyl)-4,5-dioxo-, ethyl ester
• ethyl 4,5-dioxo-1-propan-2-ylpyrrolidine-3-carboxylate
• Ethyl1-isopropyl-4,5-dioxopyrrolidine-3-carboxylate
• AS-45597
• A914467
• ETHYL 1-ISOPROPYL-4,5-DIOXOPYRROLIDINE-3-CARBOXYLATE
• 5336-45-8
• 1-ISOPROPYL-4, ETHYL ESTER
• NSC-329
• NSC329
• AR3398
• DTXSID90276999
• 1-isopropyl-4,5-dioxo-pyrrolidine-3-carboxylic acid ethyl ester
• AKOS027334991
• CS-0172955
• ethyl 4,5-dioxo-1-(propan-2-yl)pyrrolidine-3-carboxylate
• MFCD11501888
• Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate

• MDL： MFCD11501888
• Inchi： 1S/C10H15NO4/c1-4-15-10(14)7-5-11(6(2)3)9(13)8(7)12/h6-7H,4-5H2,1-3H3
• InChI Key： BYWXZLGNMDAAKJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(N(C(C)C)C1)=O)=O)=O

Computed Properties

• Exact Mass: 213.10015
• Monoisotopic Mass: 213.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.191
• Boiling Point: 294°Cat760mmHg
• Flash Point: 131.6°C
• Refractive Index: 1.489
• PSA: 63.68
• LogP: -0.07670

Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate

Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate (CAS No. 5336-45-8): A Comprehensive Overview

Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate (CAS No. 5336-45-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural framework, exhibits a range of potential applications that span from drug development to material science. Its molecular structure, featuring a dioxopyrrolidine core and ester functionalities, makes it a versatile intermediate in synthetic chemistry.

The Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate molecule is of particular interest due to its ability to serve as a building block for more complex pharmacophores. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which are increasingly being explored for their therapeutic properties. The compound's dioxopyrrolidine moiety is particularly noteworthy, as it is known to contribute to the stability and bioavailability of drug molecules.

In the realm of pharmaceutical research, the Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate has been investigated for its potential in developing new antibiotics and anti-inflammatory agents. The presence of both an isopropyl group and an ester functionality provides multiple sites for chemical modification, enabling researchers to tailor the compound's properties for specific therapeutic targets. This flexibility has made it a valuable asset in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of how the Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate interacts with biological targets. Molecular modeling studies have revealed that this compound can bind effectively to enzymes and receptors involved in various disease pathways. This insight has opened up new avenues for drug discovery and development.

The synthesis of Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the dioxopyrrolidine ring, followed by functionalization with an isopropyl group and an ester moiety. These steps require precise control over reaction conditions to ensure high yield and purity.

The applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and specialty materials. Its structural features make it a promising candidate for developing new pesticides and crop protection agents. Additionally, the compound's ability to form stable complexes with metals has led to its exploration in catalysis and material science.

In conclusion, Ethyl 1-Isopropyl-4,5-dioxopyrrolidine-3-carboxylate (CAS No. 5336-45-8) represents a significant advancement in organic chemistry with far-reaching implications for various industries. Its unique structure and versatile reactivity position it as a key intermediate in the synthesis of novel compounds with potential therapeutic benefits. As research continues to uncover new applications for this molecule, its importance in science and industry is likely to grow even further.